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Welcome to the technical support center for NanoBiT® assays. This resource provides

troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists,

and drug development professionals overcome common challenges in cell line selection and

assay optimization.

Understanding the NanoBiT® System
The NanoLuc® Binary Technology (NanoBiT®) is a two-subunit system based on NanoLuc®

luciferase, designed for the intracellular detection of protein-protein interactions (PPIs).[1][2] It

consists of a large subunit, LgBiT (17.6 kDa), and a small subunit, SmBiT (11 amino acids).[1]

[2] These subunits are fused to your proteins of interest. When the target proteins interact, they

bring LgBiT and SmBiT into close proximity, allowing them to form a functional enzyme that

generates a bright luminescent signal in the presence of the furimazine substrate.[1][2] The

subunits themselves have a very weak affinity for each other (KD = 190μM), which minimizes

background signal and ensures that luminescence is dependent on the interaction of the target

proteins.[1][2]
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Low or No Signal Detected

Run a Positive Control (e.g., PRKACA:PRKAR2A)

Verified Fusion Protein Expression? (e.g., Western Blot)

Optimize Transfection Protocol (Reagent, DNA amount)

No/Low Expression

Sequence-verify constructs. Check tag orientation (N- vs C-term).

Expression OK

Is the Protein Interaction Confirmed by other methods?

Is Nano-Glo® Substrate active and added correctly?

Strong known interaction

Test alternative tag orientations (N- vs C-terminus)

Weak/No known interaction

Increase Expression (Stronger Promoter, more DNA)

Are cells healthy and at optimal density?

If control fails

If your assay fails, but control works
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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